Cas no 108683-61-0 (Triphenyl-[(3,4,5-trimethoxyphenyl)-methyl]-phosphonium chloride)

• Product Name: Triphenyl-[(3,4,5-trimethoxyphenyl)-methyl]-phosphonium chloride
• CAS No: 108683-61-0
• MF: C₂₈H₂₈ClO₃P
• MW: 478.946887969971
• CID: 894119
• PubChem ID: 10552678
• Update Time: 2025-05-19

Triphenyl-[(3,4,5-trimethoxyphenyl)-methyl]-phosphonium chloride Chemical and Physical Properties

Names and Identifiers

• Triphenyl-[(3,4,5-trimethoxyphenyl)-methyl]-phosphonium chloride
• triphenyl-[(3,4,5-trimethoxyphenyl)methyl]phosphanium,chloride
• (3,4,5-trimethoxybenzyl)triphenylphosphonium chloride
• 3,4,5-(trimethoxybenzyl)triphenylphosphonium chloride
• 3,4,5-trimethoxybenzyltriphenylphosphonium chloride
• ACMC-20mbpj
• AG-D-25231
• CTK0D6212
• Phosphonium, triphenyl[(3,4,5-trimethoxyphenyl)methyl]-, chloride
• triphenyl(3,4,5-trimethoxybenzyl)phosphonium chloride
• 108683-61-0
• MFCD00195585
• Triphenyl(3,4,5-trimethoxybenzyl)phosphoniumchloride
• SCHEMBL4889037
• triphenyl-[(3,4,5-trimethoxyphenyl)methyl]phosphanium;chloride
• SY275256
• DTXSID10441622
• AKOS024427192

• Inchi： 1S/C28H28O3P.ClH/c1-29-26-19-22(20-27(30-2)28(26)31-3)21-32(23-13-7-4-8-14-23,24-15-9-5-10-16-24)25-17-11-6-12-18-25;/h4-20H,21H2,1-3H3;1H/q+1;/p-1
• InChI Key： UKSISPKRRVBOOL-UHFFFAOYSA-M
• SMILES： [Cl-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CC1C=C(C(=C(C=1)OC)OC)OC

Computed Properties

• Exact Mass: 478.14600
• Monoisotopic Mass: 478.1464594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 477
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 41.28000
• LogP: 2.21050

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives

Additional information on Triphenyl-[(3,4,5-trimethoxyphenyl)-methyl]-phosphonium chloride

Triphenyl-[(3,4,5-trimethoxyphenyl)-methyl]-phosphonium Chloride: A Comprehensive Overview

Triphenyl-[(3,4,5-trimethoxyphenyl)-methyl]-phosphonium chloride, also known by its CAS number 108683-61-0, is a unique organophosphorus compound with significant applications in various fields of chemistry. This compound is a derivative of triphenylphosphine and exhibits a complex structure that combines the aromaticity of phenyl groups with the functional versatility of phosphonium salts. The Triphenylphosphonium chloride core of this molecule is well-known for its stability and reactivity in organic synthesis.

The 3,4,5-trimethoxyphenyl group attached to the phosphorus atom introduces additional electronic and steric effects, making this compound particularly interesting for its potential in asymmetric catalysis and as a precursor for other organophosphorus compounds. Recent studies have highlighted its role in the synthesis of bioactive molecules and its ability to act as a phase-transfer catalyst in aqueous-organic reactions.

One of the most notable features of Triphenyl-[(3,4,5-trimethoxyphenyl)-methyl]-phosphonium chloride is its ability to undergo various transformations under mild conditions. For instance, it can be used as a starting material for the preparation of ylides or other reactive intermediates in organic chemistry. Its stability under thermal and oxidative conditions makes it a preferred choice for large-scale syntheses.

From an environmental standpoint, this compound has been studied for its biodegradability and potential applications in green chemistry. Researchers have explored its use in catalytic processes that minimize waste and reduce the reliance on hazardous reagents. The phosphonium chloride moiety is particularly advantageous in such contexts due to its ability to facilitate selective reactions without generating harmful byproducts.

In terms of structural analysis, the molecule exhibits a trigonal pyramidal geometry around the phosphorus atom, which is typical for phosphonium salts. The presence of three phenyl groups provides steric protection to the central phosphorus atom while maintaining sufficient reactivity for catalytic applications. The trimethoxyphenyl substituent further enhances the molecule's solubility in organic solvents and improves its compatibility with polar reaction media.

Recent advancements in computational chemistry have allowed researchers to model the electronic structure of Triphenyl-[(3,4,5-trimethoxyphenyl)-methyl]-phosphonium chloride with unprecedented accuracy. These studies have shed light on the distribution of electron density around the phosphorus atom and its influence on the compound's reactivity. Such insights are invaluable for designing new catalysts and optimizing existing synthetic routes.

The synthesis of this compound typically involves a two-step process: first, the formation of triphenylphosphine oxide through oxidation of triphenylphosphine; second, quaternization with an appropriate alkylating agent containing the 3,4,5-trimethoxybenzyl group. This method ensures high purity and reproducibility of the final product.

In conclusion, Triphenyl-[(3,4,5-trimethoxyphenyl)-methyl]-phosphonium chloride stands out as a versatile and robust organophosphorus compound with wide-ranging applications in organic synthesis and catalysis. Its unique combination of structural features and functional properties continues to make it a subject of interest for researchers across various disciplines.